Cas no 1339391-14-8 (7-Tert-butyl-1-azaspiro[3.5]nonan-2-one)

• Product Name: 7-Tert-butyl-1-azaspiro[3.5]nonan-2-one
• CAS No: 1339391-14-8
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 5463028
• Update Time: 2023-08-28

7-Tert-butyl-1-azaspiro[3.5]nonan-2-one Chemical and Physical Properties

Names and Identifiers

• 7-tert-butyl-1-azaspiro[3.5]nonan-2-one
• Z1238837514
• 1-Azaspiro[3.5]nonan-2-one, 7-(1,1-dimethylethyl)-
• 7-Tert-butyl-1-azaspiro[3.5]nonan-2-one

• Inchi： 1S/C12H21NO/c1-11(2,3)9-4-6-12(7-5-9)8-10(14)13-12/h9H,4-8H2,1-3H3,(H,13,14)
• InChI Key： NEWWPTJPIFKYQI-UHFFFAOYSA-N
• SMILES： O=C1CC2(CCC(C(C)(C)C)CC2)N1

Computed Properties

• Exact Mass: 195.162314293 g/mol
• Monoisotopic Mass: 195.162314293 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 195.30
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams